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Compound of Interest

Compound Name: Diflorasone Diacetate

Cat. No.: B1670559 Get Quote

An In-depth Technical Guide to Diflorasone
Diacetate
This guide provides a comprehensive overview of the chemical and pharmacological properties

of Diflorasone Diacetate, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Properties
Diflorasone diacetate is a high-potency topical corticosteroid used for its anti-inflammatory

and antipruritic properties in treating various skin disorders.[1][2][3] It is the 17,21-diacetate

derivative of diflorasone.[1][2] At room temperature, it exists as a white to off-white crystalline

solid.[4]

Table 1: Chemical Identifiers for Diflorasone Diacetate
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Identifier Type Value Source(s)

CAS Number 33564-31-7 [1][5][6][7][8]

IUPAC Name

[2-

[(6S,8S,9R,10S,11S,13S,14S,

16S,17R)-17-acetyloxy-6,9-

difluoro-11-hydroxy-10,13,16-

trimethyl-3-oxo-

6,7,8,11,12,14,15,16-

octahydrocyclopenta[a]phenan

thren-17-yl]-2-oxoethyl] acetate

[1][9]

Molecular Formula C26H32F2O7 [1][5][6]

Molecular Weight 494.52 g/mol [6]

PubChem CID 71414 [1][10]

InChI

InChI=1S/C26H32F2O7/c1-13-

8-17-18-10-20(27)19-9-

16(31)6-7-

23(19,4)25(18,28)21(32)11-

24(17,5)26(13,35-

15(3)30)22(33)12-34-

14(2)29/h6-7,9,13,17-18,20-

21,32H,8,10-12H2,1-

5H3/t13-,17-,18-,20-,21-,23-,2

4-,25-,26-/m0/s1

[1][6][10]

InChIKey
BOBLHFUVNSFZPJ-

JOYXJVLSSA-N
[1][5][6][9][10]

SMILES

C[C@H]1C[C@H]2[C@@H]3

C--INVALID-LINK--

COC(=O)C)OC(=O)C)C)O)F)C

">C@@HF

[1][6]

European Community (EC)

Number
251-575-1 [1][7]

UNII 7W2J09SCWX [1][9]
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Synonyms
Psorcon, Florone, Florone E,

Maxiflor, Apexicon E
[1][5][9]

Pharmacological Profile
Diflorasone diacetate is a synthetic glucocorticoid that exhibits potent anti-inflammatory,

immunosuppressive, and antipruritic activities.[1][3][9] It is classified as a Class I corticosteroid

in the United States, the highest potency level.[10] Its therapeutic effects are indicated for the

relief of inflammatory and pruritic manifestations of corticosteroid-responsive dermatoses, such

as psoriasis and atopic dermatitis.[3][11][12]

The mechanism of action for diflorasone diacetate is characteristic of other topical

corticosteroids.[13] As a glucocorticoid, it diffuses across the cell membrane and binds to the

glucocorticoid receptor (GR) located in the cytoplasm.[1][9] This binding event initiates a

conformational change in the receptor, leading to its translocation into the nucleus.

Inside the nucleus, the activated receptor-ligand complex interacts with specific DNA

sequences known as glucocorticoid response elements (GREs).[1][9] This interaction

modulates gene transcription, leading to two primary outcomes:

Gene Activation (Transactivation): Upregulation of genes encoding anti-inflammatory

proteins, such as IκB (inhibitor of kappa B).[1][9]

Gene Repression (Transrepression): Inhibition of the production of pro-inflammatory

cytokines, including interleukins IL-1, IL-2, and IL-6.[1][9] This repression prevents the

activation of cytotoxic T-lymphocytes.[1][9]

The culmination of these genomic effects is the suppression of the inflammatory cascade,

reduction of itching, and vasoconstriction of blood vessels in the skin.[3][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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